3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide

• Molecular Formula: C13H11Cl2NO3
• Molecular Weight: 300.13 g/mol
• IUPAC Name: 3,5-dichloro-N-(furan-2-ylmethyl)-4-methoxybenzamide
• InChI: InChI=1S/C13H11Cl2NO3/c1-18-12-10(14)5-8(6-11(12)15)13(17)16-7-9-3-2-4-19-9/h2-6H,7H2,1H3,(H,16,17)
• InChI Key: MKNNBISXCGHDOC-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1Cl)C(=O)NCC2=CC=CO2)Cl
• solubility: 40.2 [ug/mL]

Description

3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide, also known as GW 501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases, as well as for enhancing athletic performance. In recent years, it has gained popularity among bodybuilders and athletes as a performance-enhancing drug.

Mechanism of Action

3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide 501516 works by activating the PPARδ receptor, which is involved in the regulation of lipid and glucose metabolism. Activation of this receptor leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, as well as increased mitochondrial biogenesis and oxidative capacity. These effects result in improved energy metabolism and reduced inflammation.
Biochemical and Physiological Effects
Studies have shown that 3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide 501516 can improve endurance performance in animal models by increasing the expression of genes involved in oxidative metabolism and muscle fiber type switching. It has also been shown to reduce muscle damage and inflammation following exercise. In addition, it has been shown to increase insulin sensitivity and reduce circulating levels of triglycerides and LDL cholesterol in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide 501516 in lab experiments is its ability to improve energy metabolism and reduce inflammation, which can be beneficial in studying metabolic and cardiovascular diseases. However, its use in research is limited by its potential to enhance athletic performance, which can confound the results of studies involving physical activity.

Future Directions

There are several potential future directions for research involving 3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide 501516. One area of interest is its potential as a treatment for metabolic disorders, such as type 2 diabetes and obesity. Another area of interest is its potential as a cardioprotective agent in patients with heart failure or atherosclerosis. Finally, there is ongoing research into the safety and efficacy of 3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide 501516 as a performance-enhancing drug in athletes.

Synthesis Methods

The synthesis of 3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide 501516 involves a series of chemical reactions starting from 4-methoxybenzoic acid. The first step involves the conversion of the carboxylic acid group into an acid chloride using thionyl chloride. The resulting acid chloride is then reacted with 2-furylmethylamine to form the corresponding amide. Finally, the amide is chlorinated using thionyl chloride and phosphorus pentachloride to yield 3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide 501516.

Scientific Research Applications

3,5-dichloro-N-(2-furylmethyl)-4-methoxybenzamide 501516 has been extensively studied for its potential therapeutic applications. It has been shown to improve insulin sensitivity, reduce inflammation, and promote fat metabolism in animal models. In addition, it has been investigated as a potential treatment for cardiovascular diseases, such as atherosclerosis and heart failure.